Cas no 2223046-36-2 (5-Chloropyrazine-2-boronic acid neopentylglycol ester)

• Product Name: 5-Chloropyrazine-2-boronic acid neopentylglycol ester
• CAS No: 2223046-36-2
• MF: C₉H₁₂BClN₂O₂
• MW: 226.467781066895
• CID: 6815328
• PubChem ID: 133662059
• Update Time: 2025-03-03

5-Chloropyrazine-2-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 2223046-36-2
• 5-Chloropyrazine-2-boronic acid neopentylglycol ester
• CS-33577

• Inchi： 1S/C9H12BClN2O2/c1-9(2)5-14-10(15-6-9)7-3-13-8(11)4-12-7/h3-4H,5-6H2,1-2H3
• InChI Key： AOXZSKXOSSTSGI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(B2OCC(C)(C)CO2)C=N1

Computed Properties

• Exact Mass: 226.0680355Da
• Monoisotopic Mass: 226.0680355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų